3-butyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-imine

• IUPAC Name: 4-butyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-imine
• InChI: InChI=1S/C15H21N3S/c1-2-3-9-18-10-17-15-13(14(18)16)11-7-5-4-6-8-12(11)19-15/h10,16H,2-9H2,1H3
• InChI Key: ZENDCRXXUSVMNN-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=NC2=C(C1=N)C3=C(S2)CCCCC3
• Molecular Formula: C15H21N3S
• Molecular Weight: 275.4 g/mol

Description

3-butyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-imine is a chemical compound that has gained interest in the scientific community due to its potential applications in pharmacology and medicinal chemistry. This compound is a cyclic amine that contains a thieno[2,3-d]pyrimidine ring system.

Mechanism of Action

The mechanism of action of 3-butyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-imine is not fully understood. However, it has been suggested that this compound acts as a dopamine D2 receptor antagonist and a serotonin 5-HT2A receptor antagonist. It may also interact with other neurotransmitter systems such as the noradrenergic and histaminergic systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been found to affect various neurotransmitter systems in the brain, leading to changes in behavior and mood. It has also been reported to affect the levels of certain hormones such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

The advantages of using 3-butyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-imine in lab experiments include its high potency and selectivity for certain receptors. However, the limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-butyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-imine. These include the development of new analogs with improved pharmacological properties, the investigation of its potential use in the treatment of other neurological disorders such as Alzheimer's disease, and the study of its long-term effects on the brain and body.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in pharmacology and medicinal chemistry. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its analogs in the treatment of neurological disorders.

Scientific Research Applications

The potential applications of 3-butyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-imine in scientific research are vast. This compound has been found to exhibit antipsychotic, antidepressant, and anticonvulsant activities in animal models. It has also been reported to possess anxiolytic and sedative effects.